Cas no 1286733-20-7 (1-(2,3-dihydro-1H-indol-1-yl)-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylethan-1-one
• CAS No: 1286733-20-7
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 6309318
• PubChem ID: 52906035
• Update Time: 2025-07-15

1-(2,3-dihydro-1H-indol-1-yl)-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-indol-1-yl)-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylethan-1-one
• 1286733-20-7
• 1-(2,3-dihydro-1H-indol-1-yl)-2-[3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl]ethan-1-one
• AKOS024486507
• F3407-4708
• VU0627232-1
• 2-(3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-yl)-1-(indolin-1-yl)ethanone
• 1-(2,3-dihydroindol-1-yl)-2-[3-(dimethylamino)-4-(4-methoxyphenyl)pyrazol-1-yl]ethanone

• Inchi： 1S/C22H24N4O2/c1-24(2)22-19(16-8-10-18(28-3)11-9-16)14-25(23-22)15-21(27)26-13-12-17-6-4-5-7-20(17)26/h4-11,14H,12-13,15H2,1-3H3
• InChI Key： JYKGWMBSDXXBFR-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C2C=CC(=CC=2)OC)C(N(C)C)=N1)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 376.18992602g/mol
• Monoisotopic Mass: 376.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.6Ų

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-3-(dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylethan-1-one

Compound CAS No. 1286733-20-7: 1-(2,3-Dihydro-1H-indol-1-yl)-2-(3-dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylethan-1-one

Compound CAS No. 1286733-20-7, also known as 1-(2,3-dihydro-1H-indol-1-yl)-2-(3-dimethylamino)-4-(4-methoxyphenyl)-1H-pyrazol-1-ylethan-1-one, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by the presence of an indole ring, a pyrazole ring, and a dimethylamino group, which contribute to its diverse chemical properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of CAS No. 1286733-20-7 by employing novel catalysts and reaction pathways. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These developments have made the compound more accessible for further research and commercial applications.

One of the most promising aspects of CAS No. 1286733-20-7 is its potential as a bioactive molecule. Studies have shown that the compound exhibits antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation and metastasis. Additionally, it has demonstrated anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The dimethylamino group in the molecule plays a crucial role in its pharmacokinetic profile, enhancing its solubility and bioavailability. This feature is particularly important for drug delivery applications, where efficient absorption and distribution are critical. Furthermore, the 4-methoxyphenyl group contributes to the compound's selectivity towards specific biological targets, which is essential for minimizing off-target effects and improving therapeutic efficacy.

Recent research has also explored the use of CAS No. 1286733-20-7 in the development of advanced materials. Its unique electronic properties make it a suitable candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The compound's ability to form stable charge transport layers has been highlighted in several studies, suggesting its potential for enhancing device performance.

In terms of environmental impact, CAS No. 1286733-20-7 has been evaluated for its biodegradability and toxicity profiles. Preliminary studies indicate that the compound exhibits low toxicity towards non-target organisms, which is a favorable attribute for its use in agricultural and industrial settings. However, further research is required to fully understand its long-term environmental effects.

The versatility of CAS No. 1286733-20-7 lies in its ability to serve as a building block for constructing more complex molecules with enhanced functionality. Researchers have successfully utilized this compound as an intermediate in the synthesis of novel bioactive agents with improved potency and selectivity. This underscores its importance as a key component in modern drug discovery pipelines.

Looking ahead, the continued exploration of CAS No. 1286733-20_